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Compound of Interest

Compound Name: 7rh

Cat. No.: B607014 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the chemical structure and properties of the

compound designated as 7RH. Despite a comprehensive search of scientific literature and

databases, no published experimental data regarding its biological activity, associated signaling

pathways, or specific experimental protocols were identified. The information presented herein

is based on the data available in the public domain, primarily from the RCSB Protein Data Bank

(PDB).

Chemical Identity and Structure
The compound 7RH is formally identified by its systematic name: (E)-3-(7-(2-((3-chloropyridin-

4-yl)amino)-2-oxoethyl)-3-(3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-yl)-4-oxo-4,7-dihydro-3H-

pyrrolo[2,3-d]pyrimidin-5-yl)acrylamide.[1]

Key Structural Features:
The molecular structure of 7RH is complex, incorporating several heterocyclic and functional

moieties. The core of the molecule is a pyrrolo[2,3-d]pyrimidine ring system. Key substituents

on this core include:

An acrylamide group at the 5-position.

A propargyl group at the 3-position, which is further substituted with a 1-methyl-1H-pyrazol

ring.
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An N-substituted acetamide group at the 7-position, where the substituent is a 3-

chloropyridin-4-yl group.

Chemical Properties:
A summary of the key chemical properties for 7RH is provided in the table below.

Property Value

Molecular Formula C₂₃H₁₉ClN₈O₃

Molecular Weight 490.90 g/mol

Systematic Name

(E)-3-(7-(2-((3-chloropyridin-4-yl)amino)-2-

oxoethyl)-3-(3-(1-methyl-1H-pyrazol-4-yl)prop-2-

yn-1-yl)-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-

d]pyrimidin-5-yl)acrylamide

SMILES String
Cn1cc(cn1)C#CCN2C=Nc3c(c(cn3CC(=O)Nc4c

cncc4Cl)/C=C/C(=O)N)C2=O

InChI Key FJJWRLBHADGFBZ-SNAWJCMRSA-N

Visualization of Chemical Structure
The following diagram provides a two-dimensional representation of the chemical structure of

7RH.

2D representation of the 7RH chemical structure.

Biological Context and Experimental Data
A thorough search of publicly available scientific literature and databases did not yield any

specific information regarding the biological target, mechanism of action, or pharmacological

properties of 7RH. Consequently, there is no quantitative data, such as IC₅₀ or Kᵢ values, to

present.

Experimental Protocols
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In the absence of published research detailing the synthesis, purification, or biological

evaluation of 7RH, no experimental protocols can be provided at this time.

Signaling Pathways
As the biological target and activity of 7RH are unknown, there are no established signaling

pathways associated with this compound.

Conclusion
The compound 7RH is a structurally complex small molecule that has been cataloged in the

RCSB Protein Data Bank. While its chemical structure is well-defined, there is a notable

absence of published data regarding its biological function. For researchers and drug

development professionals, 7RH represents a novel chemical entity with potential for further

investigation. Future studies would be required to elucidate its biological targets, mechanism of

action, and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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